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Compound of Interest

Compound Name: YF438

Cat. No.: B15583817 Get Quote

This document provides essential safety and logistical information for the proper disposal of the

refrigerant R-438A, sometimes referred to as YF438. The following procedures are intended for

researchers, scientists, and drug development professionals in a laboratory setting. Adherence

to these guidelines is critical for ensuring personnel safety and environmental compliance.

Chemical and Physical Properties
The following table summarizes the key quantitative data for R-438A.

Property Value

Boiling Point/Range -42.3 °C

Liquid Density 1.14 g/cm³ at 25 °C

Global Warming Potential (GWP) 2264 (CO2=1)[1]

Ozone Depletion Potential (ODP) 0 (R11 = 1)[1]

Flammability

Not flammable in air at temperatures up to

100°C at atmospheric pressure. However,

mixtures with high concentrations of air at

elevated pressure and/or temperature can

become combustible.

UN Number UN3163[1]

Transport Hazard Class 2[1]
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General Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to read and understand the Safety

Data Sheet (SDS).[2][3] Always handle R-438A in a well-ventilated area.[1][4] Avoid direct

contact with the liquefied gas, as it can cause frostbite.[3][4] Personal protective equipment

(PPE), including safety glasses, cryogenic gloves, and a lab coat, should be worn. In case of a

leak or spill, evacuate the area immediately and ventilate the space.[1][4]

Disposal Protocol
The primary method for the disposal of R-438A is through recovery and recycling. If recovery is

not feasible, the material should be disposed of as hazardous waste.

Experimental Protocol for Laboratory-Scale Disposal:

Assessment: Determine if the R-438A is contaminated and cannot be used. If it is pure and

unused, consider returning it to the supplier.

Containment: Ensure the R-438A is in a suitable, properly labeled, and sealed container. The

container must be in good condition, with no signs of damage or leaks.

Labeling: The container must be clearly labeled with "Hazardous Waste," the chemical name

"R-438A," and any associated hazard symbols.

Storage: Store the waste container in a designated, well-ventilated, and cool hazardous

waste accumulation area.[1] Keep it away from heat, sparks, and open flames.[3]

Professional Disposal: Arrange for pickup and disposal by a licensed hazardous waste

disposal company. Do not attempt to dispose of R-438A down the drain or with general

waste.

Spill Management: In the event of a release, evacuate the area.[1][4] If safe to do so, stop

the release.[1] Ventilate the area, especially low-lying places where the heavier-than-air

vapor might accumulate.[1]

Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of R-438A.
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Caption: Logical workflow for the disposal of R-438A.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. nationalref.com [nationalref.com]

2. airgas.com [airgas.com]

3. airgas.com [airgas.com]

4. refrigerants.com [refrigerants.com]

To cite this document: BenchChem. [Proper Disposal Procedures for R-438A (YF438)].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15583817#yf438-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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